Cas no 470463-35-5 (2-chloro-3-trimethylsilanylethynyl-pyridine)

2-chloro-3-trimethylsilanylethynyl-pyridine structure
470463-35-5 structure
Product Name:2-chloro-3-trimethylsilanylethynyl-pyridine
CAS No:470463-35-5
MF:C10H12ClNSi
MW:209.747482299805
MDL:MFCD04039859
CID:930669
PubChem ID:329771304
Update Time:2025-09-19

2-chloro-3-trimethylsilanylethynyl-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-trimethylsilanylethynyl-pyridine
    • 2-(2-chloropyridin-3-yl)ethynyl-trimethylsilane
    • 2-chloro-3-[(trimethylsilyl)ethynyl]pyridine
    • 2-chloro-3-[2-(trimethylsilyl)ethynyl]pyridine
    • AB17401
    • AKOS015851273
    • A827135
    • 2-(2-chloranylpyridin-3-yl)ethynyl-trimethyl-silane
    • 2-CHLORO-3-((TRIMETHYLSILYL)ETHYNYL)PYRIDINE
    • 2-chloro-3-trimethylsilanylethynylpyridine
    • DB-029686
    • 2-(2-chloro-3-pyridinyl)ethynyl-trimethylsilane
    • HS-3067
    • 2-Chloro-3-trimethylsilanylethynyl-pyridine, AldrichCPR
    • MFCD04039859
    • 470463-35-5
    • VTA46335
    • DTXSID00592071
    • MDL： MFCD04039859
    • Inchi： 1S/C10H12ClNSi/c1-13(2,3)8-6-9-5-4-7-12-10(9)11/h4-5,7H,1-3H3
    • InChI Key： SBSZJRBQSBKNGE-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C#C[Si](C)(C)C

Computed Properties

  • Exact Mass: 209.04300
  • Monoisotopic Mass: 209.0427536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 253.7°C at 760 mmHg
  • Flash Point: 107.2°C
  • Refractive Index: 1.519
  • PSA: 12.89000
  • LogP: 2.96390

2-chloro-3-trimethylsilanylethynyl-pyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-chloro-3-trimethylsilanylethynyl-pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-3-trimethylsilanylethynyl-pyridine Pricemore >>

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2-chloro-3-trimethylsilanylethynyl-pyridine Production Method

2-chloro-3-trimethylsilanylethynyl-pyridine Related Literature

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